Cas no 107945-66-4 (1-Methyl-4-nitro-1H-1,2,3-triazole)
1-Methyl-4-nitro-1H-1,2,3-triazole is a heterocyclic compound featuring a nitro-substituted triazole ring. This structure imparts high reactivity and stability, making it valuable in energetic materials and pharmaceutical intermediates. The nitro group enhances its potential as a precursor in synthesis, particularly in the development of nitroheterocyclic compounds. Its methyl substitution improves solubility in organic solvents, facilitating handling in laboratory and industrial applications. The compound’s balanced thermal stability and energetic properties make it suitable for specialized chemical research, including propellants and explosives. Careful handling is advised due to its sensitivity to shock and heat. Analytical methods such as NMR and HPLC confirm its purity and structural integrity.
107945-66-4 structure
Product Name:1-Methyl-4-nitro-1H-1,2,3-triazole
CAS No:107945-66-4
MF:C3H4N4O2
MW:128.08945941925
MDL:MFCD28128966
CID:2111884
Update Time:2025-10-29
1-Methyl-4-nitro-1H-1,2,3-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-4-nitro-1H-1,2,3-Triazole
- 1-Methyl-4-nitro-1,2,3-triazole
- QSSICHXGTFGQSX-UHFFFAOYSA-N
- SY046744
- 1-Methyl-4-nitro-1H-1,2,3-triazole
-
- MDL: MFCD28128966
- Inchi: 1S/C3H4N4O2/c1-6-2-3(4-5-6)7(8)9/h2H,1H3
- InChI Key: QSSICHXGTFGQSX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CN(C)N=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- Topological Polar Surface Area: 76.5
1-Methyl-4-nitro-1H-1,2,3-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037925-1g |
1-Methyl-4-nitro-1,2,3-triazole |
107945-66-4 | 95% | 1g |
$543.90 | 2023-09-04 | |
| Chemenu | CM392394-250mg |
1-methyl-4-nitro-triazole |
107945-66-4 | 95%+ | 250mg |
$187 | 2023-01-13 | |
| Chemenu | CM392394-1g |
1-methyl-4-nitro-triazole |
107945-66-4 | 95%+ | 1g |
$417 | 2023-01-13 | |
| Chemenu | CM392394-5g |
1-methyl-4-nitro-triazole |
107945-66-4 | 95%+ | 5g |
$1072 | 2023-01-13 | |
| Chemenu | CM392394-10g |
1-methyl-4-nitro-triazole |
107945-66-4 | 95%+ | 10g |
$1637 | 2023-01-13 | |
| eNovation Chemicals LLC | D776577-0.25g |
1-Methyl-4-nitro-1,2,3-triazole |
107945-66-4 | 95% | 0.25g |
$165 | 2024-07-20 | |
| eNovation Chemicals LLC | D776577-1g |
1-Methyl-4-nitro-1,2,3-triazole |
107945-66-4 | 95% | 1g |
$370 | 2024-07-20 | |
| eNovation Chemicals LLC | D776577-5g |
1-Methyl-4-nitro-1,2,3-triazole |
107945-66-4 | 95% | 5g |
$935 | 2024-07-20 | |
| eNovation Chemicals LLC | D776577-10g |
1-Methyl-4-nitro-1,2,3-triazole |
107945-66-4 | 95% | 10g |
$1415 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y08095-250mg |
1-METHYL-4-NITRO-1,2,3-TRIAZOLE |
107945-66-4 | 95% | 250mg |
¥2479.0 | 2023-09-05 |
1-Methyl-4-nitro-1H-1,2,3-triazole Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
107945-66-4 (1-Methyl-4-nitro-1H-1,2,3-triazole) Related Products
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